Cas no 111479-21-1 ((3S)-1-acetylpiperidine-3-carboxylic acid)

• Product Name: (3S)-1-acetylpiperidine-3-carboxylic acid
• CAS No: 111479-21-1
• MF: C₈H₁₃NO₃
• MW: 171.193722486496
• MDL: MFCD11617910
• CID: 129287
• PubChem ID: 7131084
• Update Time: 2025-04-18

(3S)-1-acetylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinecarboxylicacid, 1-acetyl-, (3S)-
• 3-Piperidinecarboxylic acid, 1-acetyl-, (3S)- (9CI)
• (3S)-1-Acetylpiperidine-3-carboxylic acid
• (3S)-N-Acetyl-3-piperidinecarboxylic acid
• 3-Piperidinecarboxylicacid, 1-acetyl-, (S)-
• N-Ac-S-3-Piperidinecarboxylic acid
• 111479-21-1
• MFCD11617910
• SCHEMBL4709618
• EN300-870185
• AS-54044
• (S)-1-acetylpiperidine-3-carboxylicacid
• CS-0053284
• AKOS006318449
• P17435
• (S)-1-acetylpiperidine-3-carboxylic acid
• (3S)-1-acetylpiperidine-3-carboxylic acid

• MDL： MFCD11617910
• Inchi： 1S/C8H13NO3/c1-6(10)9-4-2-3-7(5-9)8(11)12/h7H,2-5H2,1H3,(H,11,12)/t7-/m0/s1
• InChI Key： ODPIDTOGVIDBLN-ZETCQYMHSA-N
• SMILES： OC([C@@H]1CN(C(C)=O)CCC1)=O

Computed Properties

• Exact Mass: 171.08959
• Monoisotopic Mass: 171.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• Color/Form: NA
• Density: 1.2±0.1 g/cm3
• Boiling Point: 374.0±35.0 °C at 760 mmHg
• Flash Point: 167.5±20.6 °C
• PSA: 57.61

(3S)-1-acetylpiperidine-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids